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Compound of Interest

Compound Name: Iron(ll) chloride dihydrate
CAS No.: 1639-77-2
Cat. No.: B1181177
Get Quote
. J

This guide provides comprehensive troubleshooting and frequently asked questions (FAQs) for
the safe handling and disposal of Iron(ll) chloride dihydrate waste, tailored for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with Iron(ll) chloride dihydrate?

Al: Iron(ll) chloride dihydrate is classified as a hazardous substance with the following
primary risks:

Corrosive to metals: It can damage metallic containers and equipment.[1][2][3]

Harmful if swallowed: Ingestion can lead to significant health issues.[1][2][4][5]

Causes serious eye damage: Direct contact with eyes can result in severe injury and risk of
blindness.[1][2][4][5][6]

Causes skin irritation: Contact with skin can cause irritation and burns.[1][7]
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Q2: What immediate steps should | take in case of accidental exposure?

A2: In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[2][6] Immediately seek medical attention from an ophthalmologist.[5]

[6]

Skin Contact: Remove all contaminated clothing and rinse the affected skin area with plenty
of water or shower.[5][6] If irritation persists, consult a physician.[6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2][4] Call a doctor or a
POISON CENTER if you feel unwell.[2][4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration
and seek medical advice if symptoms persist.[6][7]

Q3: What personal protective equipment (PPE) is required when handling Iron(ll) chloride
dihydrate?

A3: Appropriate PPE is crucial for safely handling this chemical. Always use:

Eye/Face Protection: Wear safety goggles with side protection or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) tested according to EN 374
are recommended.[1][6]

Body Protection: Wear protective clothing to prevent skin contact.[2][8]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with a
particulate filter.[2][7]

Q4: How should | store Iron(ll) chloride dihydrate and its waste?

A4: Store Iron(ll) chloride dihydrate in a tightly closed, corrosive-resistant container in a dry,

cool, and well-ventilated area.[1][2][6] It is hygroscopic and sensitive to air and moisture, so

storage under an inert atmosphere is recommended.[4][5]
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Q5: Is Iron(ll) chloride dihydrate waste considered hazardous by the EPA?

A5: Yes, waste containing Iron(ll) chloride can be classified as hazardous. Aqueous solutions of
Iron(Il) chloride are often acidic and can be considered corrosive hazardous waste if the pH is
less than or equal to 2.[9] The EPA hazardous waste code for corrosive waste is D002.[10][11]
Always consult local, state, and federal regulations for proper classification.[12]

Troubleshooting Guide
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Issue Encountered

Possible Cause

Troubleshooting Steps

Caking or clumping of solid

Iron(Il) chloride dihydrate.

Exposure to moisture due to its

hygroscopic nature.

1. Handle the material under
an inert atmosphere (e.g., in a
glove box) if possible.2.
Ensure the storage container
is tightly sealed and stored in a
dry environment.[4][5][6]3. If
clumping occurs, gently break
up the material in a controlled
environment, avoiding dust

generation.

Corrosion of metal storage

containers or equipment.

Iron(ll) chloride is corrosive to

most common metals.[2]

1. Use corrosive-resistant
containers for storage, such as
those made of polypropylene.
[2]2. Regularly inspect storage
containers and surrounding
areas for any signs of
degradation.3. In case of a
spill on a metal surface,
immediately clean and

neutralize the area.

pH of the waste solution is

highly acidic.

Iron(Il) chloride solutions are

inherently acidic.

1. Follow the detailed
neutralization protocol
provided below to adjust the
pH to a neutral range (7-9)
before disposal.[13]2. Use
appropriate PPE, including
acid-resistant gloves and eye
protection, when handling the

acidic solution.

Uncertainty about the proper
disposal method for treated

waste.

Local and national regulations
for hazardous waste disposal

vary.

1. After neutralization,
separate the liquid from the
solid precipitate as described
in the protocol.2. Contact your

institution's Environmental
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Health and Safety (EHS) office
or a licensed hazardous waste
disposal contractor for
guidance on the disposal of
the iron sludge and the
neutralized liquid.[5][14]3.
Ensure the waste is properly
labeled with its contents and

associated hazards.

Quantitative Data Summary

Parameter

Value

Regulatory Body/Source

OSHA Permissible Exposure
Limit (PEL)

1 mg/ms3 (for iron salts, as Fe)

OSHA[9]

NIOSH Recommended
Exposure Limit (REL)

1 mg/m3 (10-hour TWA for iron

salts, as Fe)

NIOSHI[8][15]

ACGIH Threshold Limit Value
(TLV)

1 mg/m3 (8-hour TWA for iron

salts, as Fe)

ACGIH[8][15]

Hazardous Waste Corrosivity

Characteristic (pH)

<2o0r=125

EPA[9]

EPA Hazardous Waste Code
(Corrosivity)

D002

EPA[10][11]

Experimental Protocol: Neutralization of Iron(ll)
Chloride Dihydrate Waste

This protocol details the laboratory-scale neutralization of acidic Iron(ll) chloride waste

solutions prior to disposal.

Objective: To adjust the pH of the Iron(ll) chloride waste solution to a neutral range (7-9),

precipitating the iron as a less hazardous hydroxide sludge.

Materials:
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Iron(ll) chloride dihydrate waste solution

Sodium carbonate (soda ash) or sodium hydroxide (caustic soda) solution (1M)
pH meter or pH paper

Stir plate and stir bar

Appropriate chemical-resistant container for the reaction

Personal Protective Equipment (PPE) as outlined in the FAQs

Procedure:

o Preparation: Work in a well-ventilated area, preferably a chemical fume hood. Ensure all
necessary PPE is worn. Place the container with the Iron(ll) chloride waste solution on a stir
plate and add a stir bar.

Dilution (if necessary): If the waste solution is highly concentrated, it is prudent to first dilute
it by slowly adding the waste solution to cold water to a concentration below 10%.

Neutralization:
o Begin stirring the waste solution at a moderate speed.

o Slowly add the sodium carbonate or sodium hydroxide solution dropwise. The addition
should be gradual as the neutralization reaction can be exothermic, generating heat.[3]

o Continuously monitor the pH of the solution using a pH meter or pH paper.

pH Adjustment: Continue adding the neutralizing agent until the pH of the solution is stable
within the 7-9 range.[13] At this point, a greenish to brownish gelatinous precipitate of iron
hydroxide will have formed.[3]

» Settling and Separation:

o Turn off the stir plate and allow the precipitate to settle to the bottom of the container. This
may take some time.
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o Once the solid has settled, carefully decant or skim the supernatant liquid.[13]

o Waste Segregation and Disposal:

o Supernatant Liquid: The liquid should be re-tested to ensure its pH is neutral. It can then
be disposed of down the drain with copious amounts of water, in accordance with local
regulations.[3]

o Solid Sludge: The remaining iron hydroxide sludge is considered hazardous waste.
Transfer the sludge to a clearly labeled hazardous waste container.[13] This container
should be sealed and disposed of through your institution's EHS office or a licensed
hazardous waste disposal contractor.[5][14]

Diagrams
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Iron(Il) Chloride Dihydrate Waste Handling Workflow

Preparation & Handling

Wear Appropriate PPE Handle in Well-Ventilated Area
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Liquid Phase \Solid Phase

Disposal
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Caption: Workflow for the safe neutralization and disposal of Iron(ll) chloride waste.
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Iron(Il) Chloride Dihydrate Spill Response

Evacuate Immediate Area
& Alert Others

l

Don Appropriate PPE

l

Contain Spill with
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l

Sweep Up Solid Spill
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L

Neutralize Spill Area with Dispose of as
Sodium Bicarbonate Solution Hazardous Waste

Decontaminate Surfaces

& PPE

Click to download full resolution via product page

Caption: Logical steps for responding to an Iron(ll) chloride dihydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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